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Compound of Interest

1-tert-Butyl 2-methyl 4-
Compound Name: o _
oxopiperidine-1,2-dicarboxylate

Cat. No.: B1365144

N-Boc-4-piperidone is typically a white to off-white or light yellow crystalline powder.[8][9] While
its toxicological properties have not been fully investigated, a consistent hazard profile emerges
from globally harmonized system (GHS) classifications.[8][9][10] A thorough risk assessment is
the foundational step before any laboratory work commences.

GHS Classification and Associated Hazards

The primary hazards associated with N-Boc-4-piperidone involve irritation to the skin, eyes, and
respiratory system. The compound is consistently classified by suppliers as hazardous under
OSHA and other international standards.[11][12]

Hazard Class Category Hazard Statement Primary Sources
Skin H315: Causes skin

: - Category 2 N [11][12][13]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 o [11][12][13]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) S [L1][12][13]
respiratory irritation
Exposure)

o H302: Harmful if
Acute Toxicity (Oral) Category 4 [1][13][14]
swallowed
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Expert Insight: The physical form of the compound—a fine powder—is a key determinant of
risk. The primary route of exposure is through inhalation of airborne dust or direct contact with
skin and eyes. Therefore, all handling procedures must be designed to minimize dust
generation.[8]

Physical and Chemical Properties

Understanding the compound's physical properties is essential for safe handling and storage.

Property Value Source

CAS Number 79099-07-3 [4][11]

Molecular Formula C10H17NOs [4]

Formula Weight 199.25 g/mol [4][14]
White to off-white crystalline

Appearance [8119]
powder

Melting Point 73-77 °C [1]

Soluble in DMSO and ethanol;
Solubility sparingly soluble in PBS (pH [4]
7.2)

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense

A robust safety protocol relies on a combination of engineering controls to contain the hazard at
its source and PPE to protect the individual operator.

Engineering Controls

The principle of "as low as reasonably achievable" (ALARA) for exposure dictates the
necessary engineering controls.

o Chemical Fume Hood: All weighing, dispensing, and reaction setup operations involving N-
Boc-4-piperidone powder must be conducted inside a certified chemical fume hood. This is
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the primary engineering control to prevent inhalation of dust.[10]

o Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any

fugitive emissions are diluted and removed.[8][13]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and

located close to the workstation where the compound is handled.[8][15]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. It must be selected based on

the specific hazards and used correctly.

Protection Type

Specification

Rationale and Source(s)

Hand Protection

Nitrile rubber gloves (minimum

0.11 mm thickness)

Provides a chemical-resistant
barrier. Gloves must be
inspected before use and
removed using the proper
technique to avoid skin
contact.[9][10] Dispose of

contaminated gloves after use.

[9]

Eye Protection

Safety glasses with side
shields or chemical safety
goggles (conforming to EN166
or NIOSH standards)

Protects against airborne dust
particles and accidental
splashes.[9][10]

Skin and Body Protection

Laboratory coat

Prevents contamination of

personal clothing.[16]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required if handling large
quantities or if there is a risk of
significant dust generation
outside of a fume hood.[8][17]

Trustworthiness through Self-Validation: Before starting work, always inspect your PPE. Check

gloves for tears or punctures. Ensure safety glasses fit snugly. Know the location and proper
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operation of your fume hood, eyewash station, and safety shower. This personal validation is a
critical safety habit.

Standard Operating Procedures: From Receipt to
Disposal

A systematic workflow minimizes risk at every stage of the compound's lifecycle in the
laboratory.

Workflow for Safe Handling of N-Boc-4-piperidone

The following diagram outlines the critical steps for safely managing N-Boc-4-piperidone within
a laboratory setting.
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Caption: Workflow for N-Boc-4-piperidone from receipt to disposal.
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Detailed Protocol for Weighing and Dispensing

o Preparation: Don all required PPE (lab coat, nitrile gloves, safety glasses). Verify that the
chemical fume hood is operational.

o Work Area Setup: Place a plastic-backed absorbent liner on the floor of the fume hood to
contain any minor spills. Position the analytical balance inside the hood.

o Equilibration: Transport the sealed container of N-Boc-4-piperidone from its storage location
to the fume hood. Allow it to equilibrate to room temperature before opening to prevent
moisture condensation.

» Dispensing: Open the container inside the hood. Use a clean spatula to carefully transfer the
desired amount of powder to a tared weigh boat or directly into the reaction vessel. Perform
this action slowly and deliberately to avoid creating airborne dust.

o Closure: Promptly and tightly reseal the main container.[8]

o Cleanup: Wipe the spatula clean with a solvent-dampened wipe. Dispose of the wipe and
any contaminated weigh boats into a designated solid hazardous waste container.

e Final Steps: Remove PPE following proper procedure and wash hands thoroughly with soap
and water.[8]

Storage and Incompatibility

Proper storage is crucial for maintaining the compound's integrity and preventing hazardous
reactions.

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][12]
[15] The recommended storage temperature is room temperature.[1] The storage area
should be secure and accessible only to authorized personnel.

e Incompatible Materials: Keep away from strong oxidizing agents and acids.[12][15] Contact
with these substances could lead to vigorous, exothermic reactions.

o Hazardous Decomposition: When heated to decomposition, N-Boc-4-piperidone can emit
toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
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(CO2).[8][11][12] Keep the compound and its containers away from heat and sources of
ignition.[12][15]

Emergency Procedures: Spill and Exposure
Management

Preparedness is key to mitigating the impact of an accidental release or exposure.

Spill Response Decision Tree
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Caption: Decision tree for responding to an N-Boc-4-piperidone spill.
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First Aid Measures

These are immediate actions to be taken in case of exposure, followed by seeking professional
medical attention.

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical aid.[8][9]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[8] Seek medical attention if irritation develops or
persists.[12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do.[12] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[8] Rinse mouth with water and drink 2-4 cupfuls of water or milk.[8] Seek immediate
medical attention.

Waste Disposal

Chemical waste must be managed in accordance with all federal, state, and local regulations.
[81[17]

o Containment: Collect all waste material (spilled compound, contaminated wipes, disposable
PPE) in a suitable, clearly labeled, and sealed container.

e Labeling: The waste container must be labeled as hazardous waste and include the full
chemical name: "N-Boc-4-piperidone" or "tert-Butyl 4-oxopiperidine-1-carboxylate".

» Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste disposal company. Do not dispose of
this chemical down the drain or in regular trash.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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